Cas no 39617-05-5 (dimethyl 4-dimethylaminophthalate)

dimethyl 4-dimethylaminophthalate structure
39617-05-5 structure
Product Name:dimethyl 4-dimethylaminophthalate
CAS No:39617-05-5
MF:C12H15NO4
MW:237.251803636551
CID:924758
PubChem ID:3016098
Update Time:2025-04-19

dimethyl 4-dimethylaminophthalate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 4-dimethylaminophthalate
    • dimethyl 4-(dimethylamino)benzene-1,2-dicarboxylate
    • dimethyl 4-(dimethylamino)phthalate
    • IQMSCTLQIWAFDD-UHFFFAOYSA-N
    • DTXSID30192725
    • 39617-05-5
    • NS00030625
    • SCHEMBL8762164
    • EINECS 254-544-0
    • Inchi: 1S/C12H15NO4/c1-13(2)8-5-6-9(11(14)16-3)10(7-8)12(15)17-4/h5-7H,1-4H3
    • InChI Key: IQMSCTLQIWAFDD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C(=O)OC)C=CC(=C1)N(C)C)=O

Computed Properties

  • Exact Mass: 237.10015
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84

dimethyl 4-dimethylaminophthalate Related Literature

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